Cas no 53698-58-1 (PYRIDINE, 4-METHOXY-3-PHENYL-)

• Product Name: PYRIDINE, 4-METHOXY-3-PHENYL-
• CAS No: 53698-58-1
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 3518071
• PubChem ID: 46315028
• Update Time: 2025-04-24

PYRIDINE, 4-METHOXY-3-PHENYL- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 4-METHOXY-3-PHENYL-
• 4-Methoxy-3-phenylpyridine
• 53698-58-1
• DTXSID101311213

• Inchi： 1S/C12H11NO/c1-14-12-7-8-13-9-11(12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： VCDHUQKXENWTBC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Additional information on PYRIDINE, 4-METHOXY-3-PHENYL-

Introduction to CAS No. 53698-58-1: 4-Methoxy-3-phenylpyridine

CAS No. 53698-58-1, commonly referred to as 4-methoxy-3-phenylpyridine, is a significant compound in the field of organic chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a methoxy group at the 4-position and a phenyl group at the 3-position, has garnered considerable attention due to its versatile applications and promising properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-methoxy-3-phenylpyridine. Researchers have explored various routes, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to achieve high yields and purity levels. These methods not only enhance the scalability of production but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

The structural uniqueness of CAS No. 53698-58-1 lends itself to a wide range of applications across multiple disciplines. In the realm of pharmacology, this compound has shown potential as a precursor for drug development, particularly in the design of kinase inhibitors and other bioactive molecules. Its ability to interact with biological targets through specific hydrogen bonding and π–π interactions makes it an attractive candidate for therapeutic interventions.

In materials science, 4-methoxy-3-phenylpyridine has been utilized as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, including high electron mobility and photoluminescence efficiency, make it suitable for applications in optoelectronics and energy conversion technologies.

The synthesis of CAS No. 53698-58-1 involves a series of well-defined steps that ensure the formation of the desired product with high fidelity. The starting materials typically include pyridine derivatives and aryl halides, which undergo coupling reactions under controlled conditions to form the substituted pyridine structure. Recent studies have focused on optimizing reaction conditions to improve selectivity and reduce reaction times.

From an environmental perspective, the production and handling of 4-methoxy-3-phenylpyridine are carried out in compliance with international safety standards. Its non-hazardous nature allows for safe storage and transportation, making it accessible for use in both academic research and industrial applications.

In conclusion, CAS No. 53698-58-1 (4-methoxy-3-phenylpyridine) stands out as a versatile compound with significant potential across various scientific domains. Its continued exploration will undoubtedly contribute to breakthroughs in drug discovery, materials innovation, and sustainable chemical processes.